![molecular formula C5H9F2NO2 B1429671 Methyl 2-[(2,2-difluoroethyl)amino]acetate CAS No. 1184146-03-9](/img/structure/B1429671.png)
Methyl 2-[(2,2-difluoroethyl)amino]acetate
Overview
Description
Methyl 2-[(2,2-difluoroethyl)amino]acetate is a useful research compound. Its molecular formula is C5H9F2NO2 and its molecular weight is 153.13 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
1. Synthesis and Structural Analysis
Methyl 2-[(2,2-difluoroethyl)amino]acetate and its derivatives have been extensively studied for their synthesis and structural properties. For instance, the synthesis of methyl 4-amino-2,3,3-trisubstituted-1,1-dioxo-2,3-dihydro-1H-1λ6-isothiazole-5-carboxylates, involving reactions with methyl 2-(chlorosulfonyl)acetate, shows the versatility of this compound in creating complex structures (Dobrydnev et al., 2018). Furthermore, studies on barriers to rotation adjacent to double bonds in compounds like methyl acetate have contributed to understanding the molecular dynamics and electronic interactions in similar compounds (Wiberg & Laidig, 1987).
2. Reagent and Intermediate in Organic Synthesis
This compound acts as an efficient source of difluorocarbene, as shown in studies where methyl 2,2-difluoro-2-(fluorosulfonyl)acetate exhibits comparable reactivity to other difluorocarbene reagents (Eusterwiemann et al., 2012). Additionally, the synthesis of 5,5-disubstituted and spiranic methyl 4-amino-2,2-dioxo-2,5-dihydro-1,2λ6-oxathiole-3-carboxylates showcases its application in creating novel organic compounds (Dobrydnev et al., 2018).
3. Pharmaceutical and Biochemical Research
In the context of pharmaceutical and biochemical research, derivatives of this compound have been explored for their potential applications. For example, the synthesis and reactions of thiosemicarbazides, triazoles, and Schiff bases derived from similar compounds have demonstrated significant antihypertensive α-blocking activity (Abdel-Wahab et al., 2008). This highlights the potential therapeutic applications of these derivatives.
4. Chemical Analysis and Methodology
This compound and related compounds have also been crucial in developing analytical methods, such as in amino acid analysis. The use of specific solvents in these analyses demonstrates the compound's role in facilitating more accurate and efficient analytical techniques (Moore, 1968).
Properties
IUPAC Name |
methyl 2-(2,2-difluoroethylamino)acetate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9F2NO2/c1-10-5(9)3-8-2-4(6)7/h4,8H,2-3H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PJCUBQGBOMXOKY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CNCC(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9F2NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
153.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.